N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide

• CAS No.: 916598-50-0
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: N,N-di(propan-2-yl)-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H20N2O/c1-10(2)15(11(3)4)13(16)8-12-6-5-7-14-9-12/h5-7,9-11H,8H2,1-4H3
• InChI Key: NVDOTDZBZPTMSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CC1=CN=CC=C1

Description

N,N-Di(propan-2-yl)-2-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of pyridin-3-ylacetic acid (1.0 g, 7.292 mmol), EDC (2.796 g, 14.584 mmol) and HOAt (992 mg, 7.292 mmol) in 10 mL DMF were added diisopropyl amine (1.476 g, 14.584 mmol) and Hunig's base (1.885 g, 14.584 mmol). The reaction mixture was stirred at room temperature overnight and then partitioned between ether and half-saturated aq NaHCO3. The aqueous layer was extracted with CH2Cl2 (3×). The combined organic layers were dried over anhydrous Na2SO4 and concentrated. The resulting residue was purified by flash chromatography using a linear gradient of 0% to 6% MeOH—NH3 (90:10 v/v) in CH2Cl2 to give a white solid.